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Compound of Interest

Compound Name: 1-N-Cbz-2-acetylpiperidine

Cat. No.: B13210297

Get Quote

Executive Summary & Molecule Profile
1-N-Cbz-2-acetylpiperidine is a protected piperidine derivative featuring a ketone functionality

at the C2 position and a carboxybenzyl (Cbz) protecting group on the nitrogen.[1][2][3] It serves

as a pivotal "chiral switch" intermediate. The C2 stereocenter is prone to racemization under

basic conditions, making the choice of synthetic route and handling critical. Its primary utility

lies in the enantioselective synthesis of 2-substituted piperidine alkaloids (e.g., Sedridine,

Conhydrine) and pharmaceutical candidates targeting the central nervous system.
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Property Specification

IUPAC Name Benzyl 2-acetylpiperidine-1-carboxylate

CAS Number
1823484-51-0 (Racemic) / 153108-65-7 (S-Boc

analog ref.)

Molecular Formula C₁₅H₁₉NO₃

Molecular Weight 261.32 g/mol

Chirality
Available as (S)- or (R)- enantiomers (via chiral

pool)

Physical State Viscous colorless to pale yellow oil

Solubility Soluble in DCM, THF, EtOAc; Insoluble in water

Key Reactivity
Nucleophilic addition to ketone; Hydrogenolysis

of Cbz

Synthetic Strategies
The synthesis of high-optical-purity 1-N-Cbz-2-acetylpiperidine is best achieved via the Chiral

Pool Strategy, utilizing L-Pipecolic acid as the starting material. This avoids the yield losses

associated with resolving racemic mixtures.

Route A: The Weinreb Amide Protocol (Recommended)
This route is superior to direct acid chloride coupling because it prevents the "over-addition" of

Grignard reagents, a common failure mode where tertiary alcohols are formed instead of the

desired ketone.

Mechanism:

Protection: L-Pipecolic acid is protected with Cbz-Cl.

Activation: The carboxylic acid is converted to a Weinreb Amide (N-methoxy-N-

methylamide).
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Grignard Addition: Methylmagnesium bromide (MeMgBr) attacks the amide. The stable

magnesium-chelated tetrahedral intermediate prevents a second equivalent of Grignard from

attacking, halting the reaction at the ketone stage upon acidic workup.

L-Pipecolic Acid
(Chiral Pool)

N-Protection
(Cbz-Cl, NaHCO3) N-Cbz-L-Pipecolic Acid Weinreb Amide Formation

(NH(OMe)Me·HCl, EDC, HOBt)
Weinreb Amide

(Stable Intermediate)

Grignard Addition
(MeMgBr, THF, -78°C)

Mg-Chelated
Tetrahedral Intermediate

MeMgBr
1-N-Cbz-2-acetylpiperidine

(Target Ketone)H3O+ Quench

Click to download full resolution via product page

Caption: Figure 1. The Weinreb Amide route ensures mono-addition of the methyl group,

preserving the ketone functionality.

Experimental Protocols
Protocol 1: Synthesis of Weinreb Amide Intermediate
Objective: Convert N-Cbz-L-pipecolic acid to its N-methoxy-N-methylamide.

Reagents: N-Cbz-L-pipecolic acid (1.0 equiv), N,O-Dimethylhydroxylamine hydrochloride

(1.2 equiv), EDC·HCl (1.2 equiv), HOBt (1.2 equiv), N-Methylmorpholine (NMM, 3.0 equiv),

DCM (dry).

Procedure:

Dissolve N-Cbz-L-pipecolic acid in dry DCM under nitrogen atmosphere.

Add NMM and cool to 0°C.

Add EDC·HCl and HOBt; stir for 30 minutes to activate the acid.

Add N,O-Dimethylhydroxylamine hydrochloride.

Allow to warm to room temperature and stir overnight (12-16 h).
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Workup: Wash with 1N HCl, sat. NaHCO₃, and brine. Dry over MgSO₄ and concentrate.

Validation: ¹H NMR should show characteristic N-OMe (s, ~3.7 ppm) and N-Me (s, ~3.2 ppm)

peaks.

Protocol 2: Grignard Addition to Form 1-N-Cbz-2-
acetylpiperidine
Objective: Transform the Weinreb amide into the methyl ketone without racemization.

Reagents: Weinreb Amide (from Protocol 1), MeMgBr (3.0 M in ether, 1.5 equiv), dry THF.

Procedure:

Dissolve the Weinreb amide in anhydrous THF (0.2 M concentration).

Cool the solution to -78°C (acetone/dry ice bath). Critical: Low temperature prevents

racemization of the alpha-chiral center.

Add MeMgBr dropwise over 20 minutes.

Stir at -78°C for 1 hour, then allow to warm to 0°C over 1 hour.

Quench: Carefully add saturated NH₄Cl solution at 0°C.

Purification: Extract with EtOAc. Purify via flash column chromatography (Hexanes/EtOAc).

Data: Yields typically range from 85-92%. Optical rotation

must be compared to literature values to confirm enantiopurity.

Applications in Drug Development
The utility of 1-N-Cbz-2-acetylpiperidine extends beyond simple synthesis; it is a gateway to

complex alkaloids.

A. Synthesis of Sedridine and Conhydrine
The ketone group can be reduced diastereoselectively to form 1,2-amino alcohols.
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L-Selectride Reduction: Favors the formation of the cis-isomer (e.g., cis-N-Cbz-2-(1-

hydroxyethyl)piperidine).

K-Selectride / CBS Reduction: Can be tuned to access the trans-isomer.

Deprotection: Hydrogenolysis (H₂/Pd-C) removes the Cbz group to yield the free alkaloid

(e.g., (+)-Sedridine).

B. Scaffold for Local Anesthetics
While Ropivacaine is an amide, analogs requiring a ketone linker or a reduced ethyl chain

utilize this intermediate. The Cbz group allows for orthogonal manipulation of the side chain

before the final N-alkylation step (e.g., adding the propyl group in Ropivacaine analogs).

C. Enzymatic Resolution (DKR)
For researchers starting with racemic 2-acetylpiperidine, Dynamic Kinetic Resolution (DKR)

using Candida antarctica Lipase B (CAL-B) can be employed.

Process: Racemic ketone

Reduction

Lipase-catalyzed acylation of one enantiomer of the alcohol.

Result: High ee% (>99%) of the acetate ester, which can be hydrolyzed back to the chiral

alcohol.

Troubleshooting & Critical Parameters
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Issue Probable Cause Corrective Action

Low Yield (Grignard)
Moisture in THF or old

Grignard reagent.

Distill THF over

Na/Benzophenone; Titrate

Grignard reagent before use.

Racemization
Reaction temperature too high

during Grignard addition.

Strictly maintain -78°C;

Quench while still cold if

possible.

Over-addition (Tertiary Alcohol)

Failed Weinreb intermediate or

excess Grignard with poor

temp control.

Ensure Weinreb amide

formation is complete

(TLC/NMR) before Grignard

step.

Cbz Cleavage
Lewis acidity of Mg salts at

high temps.

Do not reflux. Keep workup

neutral/mildly acidic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://en.wikipedia.org/wiki/Weinreb_ketone_synthesis
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2FS0040-4039(01)91316-4
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.3762%2Fbjoc.9.298
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB62503250.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4730264/
https://www.benchchem.com/product/b13210297?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13210297?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 143393-11-7|Benzyl (R)-2-formylpyrrolidine-1-carboxylate|BLD Pharm [bldpharm.com]

2. 406220-14-2|benzyl (2R)-2-methyl-3-oxoazetidine-1-carboxylate|BLD Pharm
[bldpharm.com]

3. 1956437-67-4|(S)-Benzyl 2-(4-bromobenzyl)-3-oxopyrrolidine-1-carboxylate|BLD Pharm
[bldpharm.com]

4. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]

5. Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and
Diversity Oriented Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: 1-N-Cbz-2-Acetylpiperidine as a
Versatile Chiral Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13210297/docs#technical-guide-1-n-cbz-2-
acetylpiperidine-as-a-versatile-chiral-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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